Cas no 1468447-28-0 (2,3-diethoxyaniline)

• Product Name: 2,3-diethoxyaniline
• CAS No: 1468447-28-0
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• MDL: MFCD30477004
• CID: 5209629
• PubChem ID: 13758042
• Update Time: 2025-06-08

2,3-diethoxyaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2,3-diethoxy-
• 2,3-diethoxyaniline

• MDL： MFCD30477004
• Inchi： 1S/C10H15NO2/c1-3-12-9-7-5-6-8(11)10(9)13-4-2/h5-7H,3-4,11H2,1-2H3
• InChI Key： OIPRCKCTAOCWJG-UHFFFAOYSA-N
• SMILES： C1(N)=CC=CC(OCC)=C1OCC

Additional information on 2,3-diethoxyaniline

Comprehensive Overview of 2,3-Diethoxyaniline (CAS No. 1468447-28-0): Properties, Applications, and Industry Insights

2,3-Diethoxyaniline (CAS No. 1468447-28-0) is a specialized organic compound belonging to the class of aniline derivatives. This compound features two ethoxy groups (–OCH₂CH₃) attached to the benzene ring at the 2 and 3 positions, which significantly influences its chemical reactivity and physical properties. As a building block in fine chemical synthesis, it plays a pivotal role in pharmaceuticals, agrochemicals, and advanced material research. The growing demand for functionalized anilines in drug discovery and material science has heightened interest in this compound, particularly for its potential in heterocyclic compound synthesis and catalysis.

Recent advancements in green chemistry have spurred innovations in the production of 2,3-diethoxyaniline. Researchers are exploring solvent-free reactions and biocatalytic methods to enhance yield while minimizing environmental impact. This aligns with the broader industry trend toward sustainable chemical manufacturing, a topic frequently searched in academic and industrial forums. The compound’s stability under mild conditions makes it suitable for high-throughput screening in pharmaceutical labs, addressing the need for efficient drug intermediates—a key concern for R&D teams globally.

The spectroscopic characterization of CAS No. 1468447-28-0 reveals distinct NMR and IR absorption patterns, which are critical for quality control in large-scale production. Analytical techniques like HPLC-MS and GC-FID are commonly employed to verify purity, as impurities can affect downstream applications. These details are often queried by quality assurance professionals, reflecting the compound’s niche yet vital role in specialty chemicals. Furthermore, its compatibility with cross-coupling reactions (e.g., Suzuki or Buchwald-Hartwig) positions it as a versatile precursor for aryl amine-based polymers, a trending area in organic electronics.

In the context of market dynamics, suppliers of 2,3-diethoxyaniline emphasize compliance with REACH and GMP standards to meet global regulatory requirements. This is particularly relevant given the increasing scrutiny of chemical safety data sheets (SDS) by procurement specialists. The compound’s logP value and solubility profile also make it a subject of interest for formulation scientists optimizing drug delivery systems. Such technical parameters are frequently searched in conjunction with QSAR modeling and ADMET prediction tools, highlighting its interdisciplinary relevance.

Future research directions for 1468447-28-0 may focus on its utility in photoredox catalysis or as a ligand in transition-metal complexes. These applications resonate with the surge in publications on visible-light-mediated reactions—a hot topic in synthetic chemistry. By integrating structure-activity relationship (SAR) studies, scientists can further unlock the potential of this aniline derivative, ensuring its continued prominence in high-value chemical innovation.